Cas no 2640835-24-9 (4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline)

• Product Name: 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline
• CAS No: 2640835-24-9
• MF: C₁₇H₁₈N₆O
• MW: 322.36442232132
• CID: 5316680
• PubChem ID: 155800963
• Update Time: 2025-06-12

4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-[4-(6-Methoxy-4-pyrimidinyl)-1-piperazinyl]quinazoline
• 4-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline
• F6619-8077
• 2640835-24-9
• AKOS040710945
• 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline

• Inchi： 1S/C17H18N6O/c1-24-16-10-15(19-12-20-16)22-6-8-23(9-7-22)17-13-4-2-3-5-14(13)18-11-21-17/h2-5,10-12H,6-9H2,1H3
• InChI Key： PPRFAJYVIWVLLV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC=N1)N1CCN(C2C3C=CC=CC=3N=CN=2)CC1

Computed Properties

• Exact Mass: 322.15420922g/mol
• Monoisotopic Mass: 322.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.3±50.0 °C(Predicted)
• pka: 8.31±0.30(Predicted)

Additional information on 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline

Professional Introduction to Compound with CAS No. 2640835-24-9 and Product Name: 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline

The compound with the CAS number 2640835-24-9 and the product name 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique structural composition, featuring a quinazoline core linked to a piperazine moiety and a methoxypyrimidine substituent, positions it as a promising candidate for further exploration in therapeutic interventions.

In recent years, the development of novel small molecules for therapeutic purposes has been heavily influenced by the ability to design compounds with high specificity and efficacy. The structural features of 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline make it an intriguing candidate for further investigation. Specifically, the quinazoline scaffold is well-documented for its role in various biological processes, including DNA intercalation and kinase inhibition. The presence of a piperazine ring enhances the compound's solubility and bioavailability, while the methoxypyrimidine group introduces additional interactions that could be exploited for therapeutic benefit.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in the design of new drugs. The compound in question exhibits several key structural motifs that are known to interact favorably with biological targets. For instance, the quinazoline ring can form hydrogen bonds with nucleic acids, making it a valuable component in the development of antiviral and anticancer agents. Additionally, the piperazine moiety is frequently incorporated into drugs due to its ability to modulate receptor activity. This combination of features makes 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline a compelling subject for further study.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how a molecule might interact with its target. In the case of CAS No. 2640835-24-9, these methods have been instrumental in identifying potential binding sites and understanding its mechanism of action. Such insights are crucial for optimizing the compound's properties and improving its therapeutic efficacy.

The synthesis of 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have allowed chemists to produce high-purity samples of this compound. These advancements are essential for conducting rigorous biological evaluations and ensuring that the compound's potential is fully realized.

In conclusion, CAS No. 2640835-24-9 and its corresponding product name 4-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]quinazoline represent a promising area of research in pharmaceutical chemistry. The compound's unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in the development of novel therapeutic agents.